![molecular formula C16H16N2O5 B5799671 N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide](/img/structure/B5799671.png)
N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide
Overview
Description
N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide, also known as DMAN, is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. DMAN belongs to the class of amides and is a derivative of 2-methyl-3-nitrobenzoic acid. It has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties.
Scientific Research Applications
Electrophysiological Effects in Cardiac Research
N-(3,4-dimethoxyphenyl)-N-[3[[2-(3,4-dimethoxyphenyl) ethyl] propyl]-4-nitrobenzamide hydrochloride (BRL-32872) has been studied for its effects in guinea pig cardiac preparations. It showed properties of prolonging action potential duration and inhibiting potassium and calcium currents, indicating potential applications in cardiac electrophysiological research (Bril et al., 1995).
Antimycobacterial Activity
A series of nitrobenzamide derivatives, including N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide, have been synthesized and shown to exhibit significant in vitro antitubercular activity. This positions them as potential candidates for further development in antimycobacterial drug research (Wang et al., 2019).
Cardiovascular Properties in Anti-Ulcer Drugs
Compounds like 3-[[[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl]methyl]-amino-N- methylbenzamide, an anti-ulcer drug, have been investigated for their cardiovascular effects. These studies are crucial for understanding the implications of such drugs on cardiovascular health (Hirohashi et al., 1993).
Hypoxia-selective Antitumor Agents
Studies have been conducted on regioisomers of hypoxia-selective cytotoxins like 5-[N,N-bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, which are important for understanding the role of these compounds in cancer research, particularly in targeting hypoxic tumor cells (Palmer et al., 1996).
Crystal Engineering
The synthesis and structure of compounds like 4-nitrobenzamide·4-iodobenzamide, which involve N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide derivatives, have implications in crystal engineering, an important aspect of material science research (Saha et al., 2005).
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5/c1-10-14(5-4-6-15(10)18(20)21)16(19)17-11-7-12(22-2)9-13(8-11)23-3/h4-9H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMBFENAVDUTDLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.